molecular formula C11H13N B1205251 2,6-Diethylphenylisonitrile CAS No. 2980-92-9

2,6-Diethylphenylisonitrile

Cat. No.: B1205251
CAS No.: 2980-92-9
M. Wt: 159.23 g/mol
InChI Key: HQEMVCBNLSTVAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-Diethylphenylisonitrile, also known as this compound, is a useful research compound. Its molecular formula is C11H13N and its molecular weight is 159.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

2980-92-9

Molecular Formula

C11H13N

Molecular Weight

159.23 g/mol

IUPAC Name

1,3-diethyl-2-isocyanobenzene

InChI

InChI=1S/C11H13N/c1-4-9-7-6-8-10(5-2)11(9)12-3/h6-8H,4-5H2,1-2H3

InChI Key

HQEMVCBNLSTVAX-UHFFFAOYSA-N

SMILES

CCC1=C(C(=CC=C1)CC)[N+]#[C-]

Canonical SMILES

CCC1=C(C(=CC=C1)CC)[N+]#[C-]

2980-92-9

Synonyms

2,6-DEPI
2,6-diethylphenylisonitrile

Origin of Product

United States

Synthesis routes and methods

Procedure details

The procedure of Example 1 was again followed, using 75 g (0.5 mole) of 2,6-diethylaniline, 60 ml of chloroform, 100 ml of methylene chloride, 200 ml of 50% aqueous sodium hydroxide, and 700 mg of benzyltriethylammonium chloride. The product was an oil weighing 36 g, with structure confirmed by mass spectroscopy.
Quantity
75 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
reactant
Reaction Step Three
Quantity
700 mg
Type
catalyst
Reaction Step Four
Quantity
100 mL
Type
solvent
Reaction Step Five

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